Cas no 648882-64-8 (5-Thiazolecarboxylic acid, 2-(4-chlorophenyl)-4-(hydroxymethyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 2-(4-chlorophenyl)-4-(hydroxymethyl)-
• CAS No: 648882-64-8
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• CID: 413531
• PubChem ID: 58387704
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-(4-chlorophenyl)-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-chlorophenyl)-4-(hydroxymethyl)-
• 2-(4-chlorophenyl)-4-(hydroxymethyl)-1,3-thiazole-5-carboxylic acid
• 648882-64-8
• DTXSID30729176
• SCHEMBL5937234

• Inchi： 1S/C11H8ClNO3S/c12-7-3-1-6(2-4-7)10-13-8(5-14)9(17-10)11(15)16/h1-4,14H,5H2,(H,15,16)
• InChI Key： CRMUPIUMGBAAPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CO)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 268.99144
• Monoisotopic Mass: 268.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 70.42